Cas no 1206628-35-4 (9,10-Dibromo-2-(naphthalen-2-yl)anthracene)

9,10-Dibromo-2-(naphthalen-2-yl)anthracene is a brominated anthracene derivative featuring a naphthalene substituent at the 2-position. This compound is of interest in organic electronics and materials science due to its extended π-conjugation, which enhances charge transport properties. The dibromo functionalization provides reactive sites for further cross-coupling reactions, facilitating its use as a building block in the synthesis of advanced organic semiconductors. Its rigid, planar structure contributes to high thermal stability and potential applications in optoelectronic devices such as OLEDs and OFETs. The compound's well-defined molecular architecture makes it suitable for systematic studies of structure-property relationships in polycyclic aromatic hydrocarbons.

9,10-Dibromo-2-(naphthalen-2-yl)anthracene structure

1206628-35-4 structure

Product Name:9,10-Dibromo-2-(naphthalen-2-yl)anthracene

CAS No:1206628-35-4

MF:C₂₄H₁₄Br₂

MW:462.175964832306

CID:1089676

PubChem ID:71711134

Update Time:2025-11-01

9,10-Dibromo-2-(naphthalen-2-yl)anthracene Chemical and Physical Properties

Names and Identifiers

- 9,10-Dibromo-2-(naphthalen-2-yl)anthracene
- 9,10-dibromo-2-(2-naphthalenyl)Anthracene
- 9,10-dibromo-2-naphthalen-2-ylanthracene
- 1206628-35-4
- AKOS022172923
- DTXSID70856814
- DB-369733
- SCHEMBL3420935
- Inchi： 1S/C24H14Br2/c25-23-19-7-3-4-8-20(19)24(26)22-14-18(11-12-21(22)23)17-10-9-15-5-1-2-6-16(15)13-17/h1-14H
- InChI Key： ZXQCYJFPBNTPCT-UHFFFAOYSA-N
- SMILES： BrC1=C2C=CC=CC2=C(C2=CC=C(C3C=CC4C=CC=CC=4C=3)C=C21)Br

Computed Properties

Exact Mass: 459.94622
Monoisotopic Mass: 459.94623g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 26
Rotatable Bond Count: 1
Complexity: 491
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 8.7
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0

9,10-Dibromo-2-(naphthalen-2-yl)anthracene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A219005912-1g	9,10-Dibromo-2-(naphthalen-2-yl)anthracene	1206628-35-4	95%	1g	756.84 USD	2021-06-15
Chemenu	CM141356-1g	9,10-dibromo-2-(naphthalen-2-yl)anthracene	1206628-35-4	95%	1g	$***	2023-04-03
Ambeed	A533945-1g	9,10-Dibromo-2-(naphthalen-2-yl)anthracene	1206628-35-4	95+%	1g	$693.0	2024-04-25

9,10-Dibromo-2-(naphthalen-2-yl)anthracene Related Literature

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Additional information on 9,10-Dibromo-2-(naphthalen-2-yl)anthracene

Comprehensive Overview of 9,10-Dibromo-2-(naphthalen-2-yl)anthracene (CAS No. 1206628-35-4)

9,10-Dibromo-2-(naphthalen-2-yl)anthracene (CAS No. 1206628-35-4) is a highly specialized organic compound that has garnered significant attention in the fields of materials science and organic electronics. This compound belongs to the anthracene derivative family, known for its unique photophysical properties and applications in optoelectronic devices. The integration of naphthalene and anthracene moieties in its structure enhances its conjugation, making it a promising candidate for advanced materials.

One of the most searched topics related to 9,10-Dibromo-2-(naphthalen-2-yl)anthracene is its role in organic light-emitting diodes (OLEDs). Researchers are increasingly exploring this compound due to its potential to improve the efficiency and stability of OLED displays, which are widely used in smartphones, TVs, and wearable devices. The dibromo substitution in the anthracene core is particularly noteworthy, as it can influence the compound's electronic properties and solubility, making it easier to process in thin-film applications.

Another hot topic is the use of 9,10-Dibromo-2-(naphthalen-2-yl)anthracene in organic photovoltaics (OPVs). With the growing demand for renewable energy solutions, OPVs have emerged as a cost-effective alternative to traditional silicon-based solar cells. The compound's ability to absorb a broad range of sunlight wavelengths and its high charge-carrier mobility make it a valuable component in next-generation solar panels. Users often search for "anthracene derivatives in solar cells" or "organic photovoltaic materials," highlighting the relevance of this compound in sustainable energy research.

The synthesis of 9,10-Dibromo-2-(naphthalen-2-yl)anthracene typically involves bromination reactions and cross-coupling techniques, which are well-documented in academic literature. Chemists and material scientists frequently inquire about the optimal conditions for synthesizing this compound, as well as its purification methods. The CAS No. 1206628-35-4 serves as a unique identifier, ensuring accurate referencing in patents and research papers.

In addition to its optoelectronic applications, 9,10-Dibromo-2-(naphthalen-2-yl)anthracene is also studied for its potential in fluorescent sensors and bioimaging. The compound's strong fluorescence emission and tunable properties make it suitable for detecting environmental pollutants or biological molecules. This aligns with the increasing public interest in "fluorescent probes for environmental monitoring" and "advanced bioimaging techniques."

Safety and handling of 9,10-Dibromo-2-(naphthalen-2-yl)anthracene are also common search queries. While the compound is not classified as hazardous, proper laboratory practices should always be followed. Researchers often look for guidelines on storage, handling, and disposal to ensure compliance with environmental and safety regulations.

In summary, 9,10-Dibromo-2-(naphthalen-2-yl)anthracene (CAS No. 1206628-35-4) is a versatile compound with wide-ranging applications in cutting-edge technologies. Its unique structure and properties make it a subject of ongoing research, particularly in the fields of OLEDs, OPVs, and fluorescent sensors. As the demand for advanced materials grows, this compound is poised to play a pivotal role in shaping the future of organic electronics and sustainable energy solutions.